Investigation of shear-induced rearrangement of carbon nanotube bundles using Taylor–Couette flow†

RSC Advances Pub Date: 2021-11-26 DOI: 10.1039/D1RA07354K

Abstract

Macroscopic assemblies of carbon nanotubes (CNTs) usually have a poor alignment and a low packing density due to their hierarchical structure. To realize the inherent properties of CNTs at the macroscopic scale, the CNT assemblies should have a highly aligned and densified structure. Shear-aligning processes are commonly employed for this purpose. This work investigates how shear flows affect the rearrangement of CNT bundles in macroscopic assemblies. We propose that buckling behavior of CNT bundles in a shear flow causes the poor alignment of CNT bundles and a low packing density of CNT assemblies; the flow pattern and the magnitude of shear stress induced by the flow are key factors to regulate this buckling behavior. To obtain CNT assemblies with a high packing density, the CNTs should undergo a laminar flow that has a sufficiently low shear stress. Understanding the effect of shear flow on the structure of CNT bundles may guide improvement of fabrication strategies.

Graphical abstract: Investigation of shear-induced rearrangement of carbon nanotube bundles using Taylor–Couette flow
Investigation of shear-induced rearrangement of carbon nanotube bundles using Taylor–Couette flow†
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